Cas no 256507-77-4 (Methyl 4-(1-Oxobutyl)phenylamino-1-(phenylmethyl)-4-piperidinecarboxylate)

• Product Name: Methyl 4-(1-Oxobutyl)phenylamino-1-(phenylmethyl)-4-piperidinecarboxylate
• CAS No: 256507-77-4
• MF: C₂₄H₃₀N₂O₃
• MW: 394.506606578827
• CID: 5155531
• Update Time: 2025-10-31

Methyl 4-(1-Oxobutyl)phenylamino-1-(phenylmethyl)-4-piperidinecarboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinecarboxylic acid, 4-[(1-oxobutyl)phenylamino]-1-(phenylmethyl)-, methyl ester
• Methyl 4-(1-Oxobutyl)phenylamino-1-(phenylmethyl)-4-piperidinecarboxylate

• InChI Key： JZYKMEHNOPRKIV-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)CCC(N(C(=O)CCC)C2=CC=CC=C2)(C(OC)=O)CC1

Experimental Properties

• Density: 1.153±0.06 g/cm3(Predicted)
• Boiling Point: 502.4±50.0 °C(Predicted)
• pka: 6.68±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on Methyl 4-(1-Oxobutyl)phenylamino-1-(phenylmethyl)-4-piperidinecarboxylate

Methyl 4-(1-Oxobutyl)phenylamino-1-(phenylmethyl)-4-piperidinecarboxylate (CAS No. 256507-77-4): A Comprehensive Overview

Methyl 4-(1-Oxobutyl)phenylamino-1-(phenylmethyl)-4-piperidinecarboxylate (CAS No. 256507-77-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number, is a derivative of piperidine and phenylalanine, and it exhibits a unique combination of structural features that make it a promising candidate for various therapeutic applications.

The molecular structure of Methyl 4-(1-Oxobutyl)phenylamino-1-(phenylmethyl)-4-piperidinecarboxylate is characterized by a central piperidine ring, which is substituted with a phenylmethyl group and a methyl ester group. Additionally, the compound contains a phenylamino moiety linked to a butyryl group, contributing to its overall complexity and potential biological activity. The presence of these functional groups suggests that the compound may interact with multiple biological targets, making it an interesting subject for further investigation.

Recent studies have explored the pharmacological properties of Methyl 4-(1-Oxobutyl)phenylamino-1-(phenylmethyl)-4-piperidinecarboxylate. One notable area of research has focused on its potential as an analgesic agent. Preliminary in vitro and in vivo studies have shown that the compound exhibits significant analgesic effects, possibly through its interaction with opioid receptors. This finding is particularly relevant given the growing need for new pain management options that are effective and have fewer side effects compared to traditional opioids.

Another area of interest is the compound's potential as an anti-inflammatory agent. Inflammation is a key factor in many diseases, including arthritis, cardiovascular diseases, and neurodegenerative disorders. Research has indicated that Methyl 4-(1-Oxobutyl)phenylamino-1-(phenylmethyl)-4-piperidinecarboxylate may possess anti-inflammatory properties by modulating the activity of pro-inflammatory cytokines and enzymes such as COX-2. These findings suggest that the compound could be developed into a novel therapeutic agent for treating inflammatory conditions.

The structural similarity of Methyl 4-(1-Oxobutyl)phenylamino-1-(phenylmethyl)-4-piperidinecarboxylate to certain natural products has also sparked interest in its potential as a lead compound for drug discovery. Natural products have historically been a rich source of bioactive molecules, and the synthetic modification of these compounds often leads to the development of new drugs with improved efficacy and safety profiles. Ongoing research aims to identify specific structural modifications that can enhance the biological activity and pharmacokinetic properties of Methyl 4-(1-Oxobutyl)phenylamino-1-(phenylmethyl)-4-piperidinecarboxylate.

In addition to its therapeutic potential, Methyl 4-(1-Oxobutyl)phenylamino-1-(phenylmethyl)-4-piperidinecarboxylate has been studied for its use in chemical synthesis and as a building block for more complex molecules. The versatility of the piperidine ring and the presence of multiple functional groups make it an attractive starting material for synthetic chemists. Recent advancements in synthetic methodologies have enabled more efficient and selective synthesis of this compound, facilitating its use in various chemical reactions.

The safety profile of Methyl 4-(1-Oxobutyl)phenylamino-1-(phenylmethyl)-4-piperidinecarboxylate is another important aspect of its evaluation. Preclinical studies have generally shown that the compound is well-tolerated at therapeutic doses, with minimal toxicity observed in animal models. However, further research is needed to fully understand its long-term safety and potential side effects in humans. Clinical trials are currently underway to assess the safety and efficacy of this compound in human subjects.

The development of new analytical methods for characterizing Methyl 4-(1-Oxobutul)phenyalaninomino-1-(phenyalaninomethy)-4-piperidinecarboxylic acid methyl ester has also been an area of focus. High-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy are commonly used techniques for analyzing this compound. These methods provide detailed information about the purity, stability, and structural integrity of the compound, which is crucial for ensuring its quality and consistency in pharmaceutical applications.

In conclusion, Methyl 4-(1-Oxobutul)phenyalaninomino-1-(phenyalaninomethy)-4-piperidinecarboxylic acid methyl ester (CAS No. 256507-77-4) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and potential therapeutic benefits make it an exciting subject for further investigation. As research continues to advance our understanding of this compound, it is likely to play an increasingly important role in the development of new drugs and therapies.